Cas no 80323-72-4 (1,2-Benzenedicarbonitrile, 4-methoxy-)

1,2-Benzenedicarbonitrile, 4-methoxy- Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-methoxy-
• 4-Methoxyisophthalonitrile
• 4-Methoxy-phthalonitrile
• 1,2-Benzenedicarbonitrile,4-Methoxy
• 4-METHOXYISOPHALONITRILE
• 4-Methoxyphthalodinitril
• 4-methoxyphthalonitrile
• 80323-72-4
• A851576
• SCHEMBL9560109
• 4-methoxybenzene-1,2-dicarbonitrile
• 2-CYANO-4-METHOXYPHENYL CYANIDE
• YSZC1995
• AKOS003646698
• G67621
• +Expand

• MDL： MFCD00997892
• InChIKey： FKYJRTADEPVQIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6N2O/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4H,1H3
• SMILES： COC1=CC=C(C#N)C(=C1)C#N

Computed Properties

• Exact Mass: 158.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.048012819g/mol
• Heavy Atom Count: 12
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• LogP: 1.43856
• PSA: 56.81000
• Refractive Index: 1.55
• Boiling Point: 317.6°C at 760 mmHg
• Melting Point: 205-209 °C (lit.)
• Flash Point: 137.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.19